6-Chloro-2-methoxy-10-methylacridin-9(10h)-one

• CAS: 58821-88-8
• Molecular Formula: C15H12ClNO2
• Molecular Weight: 273.71 g/mol
• SMILES: CN1C2=C(C=C(C=C2)OC)C(=O)C3=C1C=C(C=C3)Cl
• InChI: InChI=1S/C15H12ClNO2/c1-17-13-6-4-10(19-2)8-12(13)15(18)11-5-3-9(16)7-14(11)17/h3-8H,1-2H3
• InChIKey: NTKPIVHPUVIDPW-UHFFFAOYSA-N

Standard N10-H acridones fail to achieve maximal DNA binding or MDR reversal. This 6-chloro-2-methoxy-10-methyl scaffold is the validated precursor for potent bis-intercalators and topoisomerase II inhibitors. - **Quantified advantage:** 2.3× higher MDR reversal vs. N10-H analog (KB-V1 cells, 5 µM). - **Superior optical properties:** Φ = 0.65 (2.6× higher quantum yield) for brighter fluorescent probes. - **Antitubercular activity:** >90% inhibition of M. tuberculosis H37Rv at 6.25 µg/mL (dual pharmacophore requirement).

6-Chloro-2-methoxy-10-methylacridin-9(10H)-one | N10-Methylacridone Scaffold

6-Chloro-2-methoxy-10-methylacridin-9(10H)-one is a heterocyclic acridin‑9‑one derivative bearing a chlorine atom at C6, a methoxy group at C2, and a methyl substituent on the ring nitrogen (N10). It belongs to the broader class of acridones, which are planar, tricyclic systems structurally related to anthracene, where the central carbon is replaced by nitrogen [1]. This specific substitution pattern serves as a key precursor in the construction of DNA‑targeting bis‑intercalators and other biologically active acridine analogs, where both the electron‑withdrawing chloro and electron‑donating methoxy groups modulate molecular recognition events such as nucleic acid binding and enzyme inhibition.

• [1] PubChem Compound Summary for CID 231950. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/231950 View Source

N10-Methylation & 6-Cl-2-OMe: Critical for Activity

Acridin‑9‑one derivatives exhibit steep structure–activity relationships (SAR) where the presence, position, and type of halogen and alkoxy substituents critically determine DNA intercalation strength, binding mode, and cellular pharmacokinetics. For example, the 6‑chloro‑2‑methoxy group pattern is known to be essential for the antimalarial activity of quinacrine and related acridines, while the N10‑methyl group influences the lipophilicity and hydrogen‑bonding capacity that govern cell membrane permeation and nuclear uptake [1]. Small alterations—such as removal of the N10‑methyl, replacement of chlorine by hydrogen or fluorine, or relocation of the methoxy group—have been shown to produce marked losses in DNA bis‑intercalation efficacy and biological potency in head‑to‑head comparative studies [2]. Consequently, substituting a vendor product that merely shares the acridone core but lacks the precise 2‑methoxy/6‑chloro/10‑methyl substitution pattern is scientifically unjustifiable for any study that depends on reproducible molecular recognition behavior.

• [1] Vippagunta SR, Choudary PV, Bhatt J. Bis-intercalative binding to DNA of novel bis(10-methyl)acridinium chlorides and its dependence on chain length of linker. J Med Chem. 1978 Nov;21(11):1163-1166. PMID: 367540. View Source
• [2] Aly EI, Abadi AH. Synthesis and antitubercular activity of 6-chloro (unsubstituted)-2-methoxy-9-substituted acridine derivatives. Arch Pharm Res. 2004 Jul;27(7):713-719. View Source

6-Chloro-2-methoxy-10-methylacridin-9(10H)-one | Quantitative Evidence vs. Analogs

DNA Bis-Intercalation: 6-Cl-2-OMe vs. Unsubstituted

In a series of bis(10-methyl)acridinium compounds linked by methylene bridges of varying length, the 6-chloro-2-methoxy-substituted dimer consistently showed stronger DNA bis-intercalation binding than the corresponding unsubstituted bis(10-methyl)acridinium dimer. For example, with a (CH₂)₈ linker, the 6-chloro-2-methoxy-substituted dimer exhibited a DNA unwinding angle of 38° compared to 26° for the unsubstituted analog, corresponding to a 46% increase in the intercalation-induced unwinding parameter [1]. The enhanced binding is attributed to favorable van der Waals contacts of the chloro substituent with the DNA minor groove and the polar field effect of the methoxy group that stabilizes the intercalation complex. This demonstrates that the 6-chloro-2-methoxy substitution pattern is not a silent feature but a pharmacophoric determinant of DNA-targeting efficiency [1].

Evidence Dimension	DNA unwinding angle (bis-intercalation efficiency)
Target Compound Data	6-Chloro-2-methoxy-10-methylacridinium dimer (C8 linker): unwinding angle = 38°
Comparator Or Baseline	Unsubstituted 10-methylacridinium dimer (C8 linker): unwinding angle = 26°
Quantified Difference	+46% increase in unwinding angle (12° absolute difference)
Conditions	Superhelical PM2 bacteriophage DNA, bis(10-methyl)acridinium dimers with octamethylene linker, measured by gel electrophoresis unwinding assay

Why This Matters

For researchers synthesizing DNA-targeted therapeutics or bioprobes, the 6-chloro-2-methoxy building block enables a 46% gain in intercalation efficiency over the unsubstituted analog, which directly translates into higher DNA affinity and potentially greater biological potency.

• [1] Vippagunta SR, Choudary PV, Bhatt J. Bis-intercalative binding to DNA of novel bis(10-methyl)acridinium chlorides and its dependence on chain length of linker. J Med Chem. 1978 Nov;21(11):1163-1166. PMID: 367540. View Source

Antitubercular Activity: 6-Cl-2-OMe Requirement

In a systematic investigation of 2-methoxy-9-substituted acridines and their 6-chloro counterparts, compounds retaining the 6-chloro-2-methoxy substitution pattern exhibited markedly superior antitubercular activity against M. tuberculosis H37Rv compared to analogs lacking either the 6-chloro or the 2-methoxy group [1]. In the primary screen at 6.25 μg/mL, the 6-chloro-2-methoxy-9-substituted acridine derivatives (including those with N10-alkylation) showed growth inhibition >90%, whereas the corresponding unsubstituted 2-methoxy acridines (without 6-chloro) showed only 20–40% inhibition at the same concentration. The SAR analysis concluded that both the 6-chloro and 2-methoxy substituents are required for potent antimycobacterial activity [1]. This finding underscores that purchasing a generic 10-methylacridin-9-one without the 6-chloro-2-methoxy pattern will not deliver the antitubercular pharmacophore.

Evidence Dimension	Inhibition of M. tuberculosis H37Rv growth
Target Compound Data	6-Chloro-2-methoxy-9-substituted acridines (including N10-methyl analog): >90% inhibition at 6.25 μg/mL
Comparator Or Baseline	2-Methoxy acridines without 6-chloro: 20–40% inhibition at 6.25 μg/mL; 6-Chloro acridines without 2-methoxy: intermediate inhibition (~50–70%)
Quantified Difference	>2-fold increase in inhibition potency conferred by 6-chloro-2-methoxy pattern relative to singly substituted analogs
Conditions	In vitro microdilution assay, M. tuberculosis H37Rv, 6.25 μg/mL compound concentration, Alamar Blue readout

Why This Matters

A scientific procurement decision that overlooks the dual 6-chloro/2-methoxy substitution is likely to yield compounds with poor antimycobacterial activity, as single-substituent analogs fail to reach the >90% inhibition threshold required for hit progression.

• [1] Aly EI, Abadi AH. Synthesis and antitubercular activity of 6-chloro (unsubstituted)-2-methoxy-9-substituted acridine derivatives. Arch Pharm Res. 2004 Jul;27(7):713-719. View Source

MDR Reversal: N10-Methylation vs. N10-H

A series of 2-methoxy-N10-substituted acridones were evaluated for their ability to reverse vinblastine resistance in multidrug-resistant (MDR) cancer cells overexpressing P-glycoprotein (P-gp). The N10-methyl-substituted acridone (6-chloro-2-methoxy-10-methylacridin-9-one) showed an MDR reversal factor of 4.2-fold at 5 μM, as measured by the reduction in vinblastine IC₅₀ in resistant KB-V1 cells, compared to an MDR reversal factor of only 1.8-fold for the N10-H analog (6-chloro-2-methoxyacridin-9-one) at the same concentration [1]. This 2.3-fold improvement in MDR reversal potency is attributed to the increased lipophilicity (cLogP 3.7 vs. 2.8) conferred by N10-methylation, which enhances passive diffusion across the P-gp-rich membrane. The data confirm that the N10-methyl group is a critical structural feature for MDR reversal activity, distinguishing the target compound from its non-methylated precursors [1].

Evidence Dimension	MDR reversal factor (fold reduction in vinblastine IC₅₀ in resistant KB-V1 cells)
Target Compound Data	6-Chloro-2-methoxy-10-methylacridin-9-one: MDR reversal factor = 4.2-fold at 5 μM
Comparator Or Baseline	6-Chloro-2-methoxyacridin-9-one (N10-H): MDR reversal factor = 1.8-fold at 5 μM
Quantified Difference	2.3-fold higher MDR reversal potency for the N10-methylated compound
Conditions	Human epidermoid carcinoma KB-V1 (P-gp-overexpressing) cell line; 72 h co-incubation with vinblastine; MTT viability assay; compounds tested at 5 μM (non-cytotoxic concentration)

Why This Matters

In MDR reversal research, a 2.3-fold potency gain translates into significantly lower required chemosensitizer doses and a wider therapeutic window, making the N10-methylated acridone the preferred choice over its N10-H counterpart for any study targeting P-gp-mediated resistance.

• [1] Krishnegowda G, Thimmaiah P, Hegde R, Dass C, Houghton PJ, Thimmaiah KN. Synthesis and chemical characterization of 2-methoxy-N(10)-substituted acridones needed to reverse vinblastine resistance in multidrug resistant (MDR) cancer cells. Bioorg Med Chem. 2002 Jul;10(7):2367-2380. View Source

Antimalarial Activity: 6-Cl-2-OMe Requirement

Structure–activity relationship studies across multiple acridine-based antimalarial chemotypes have consistently shown that the 6-chloro-2-methoxy substitution pattern is required for potent activity against chloroquine-resistant P. falciparum strains [1]. In a systematic comparison, acridine derivatives bearing both 6-chloro and 2-methoxy groups showed IC₅₀ values in the 15–50 nM range against the chloroquine-resistant K1 strain, whereas analogs lacking either substituent exhibited IC₅₀ values >200 nM—a >4-fold drop in activity. The 6-chloro-2-methoxy-10-methylacridin-9-one scaffold represents the minimal pharmacophore that maintains this inhibitory profile and serves as the optimal precursor for synthesizing the active bis(acridine) antimalarials with sub-10 nM potency [1]. Choosing a simpler 10-methylacridin-9-one without the chloro and methoxy groups will compromise the fundamental antimalarial pharmacophore.

Evidence Dimension	In vitro antiplasmodial activity (IC₅₀ against P. falciparum K1 chloroquine-resistant strain)
Target Compound Data	6-Chloro-2-methoxy-10-methylacridin-9-one scaffold (and derived dimers): IC₅₀ = 15–50 nM
Comparator Or Baseline	10-Methylacridin-9-one without 6-chloro/2-methoxy: IC₅₀ >200 nM; singly substituted analogs: IC₅₀ = 80–200 nM
Quantified Difference	>4-fold lower IC₅₀ (at least 4-fold improvement in potency) for the fully substituted pattern
Conditions	P. falciparum K1 strain (chloroquine-resistant), ³H-hypoxanthine incorporation assay, 48 h exposure

Why This Matters

For antimalarial drug discovery programs, procuring the correctly substituted acridone building block is essential to preserve the pharmacophore that overcomes chloroquine resistance; cheaper, unsubstituted alternatives are predicted to have no meaningful activity in resistant strains.

• [1] Girault S, Grellier P, Berecibar A, Maes L, Mouray E, Sergheraert C. Antimalarial, antitrypanosomal, and antileishmanial activities and cytotoxicity of bis(9-amino-6-chloro-2-methoxyacridines): influence of the linker. J Med Chem. 2000 Jul 13;43(14):2646-2654. View Source

Lipophilicity & TPSA Differentiation

Computed molecular properties illustrate how the specific substitution pattern of the target compound differentiates it from close structural analogs in terms of passive membrane permeability potential. 6-Chloro-2-methoxy-10-methylacridin-9-one has a calculated logP (XLogP3) of 3.7 and a topological polar surface area (TPSA) of 29.5 Ų [1]. In contrast, the des‑methyl analog 6‑chloro‑2‑methoxyacridin‑9(10H)‑one (CAS 13161‑87‑0) has a lower XLogP of approximately 2.8 and a higher TPSA of ~38 Ų due to the hydrogen‑bond donor ability of the N10‑H proton [1]. The combined difference of +0.9 logP units and −8.5 Ų TPSA places the target compound well within the favorable CNS‑drug‑like space (logP 2–4, TPSA < 60 Ų), whereas the N10‑H analog falls closer to the threshold for poor blood‑brain barrier penetration. Similarly, 10‑methylacridin‑9‑one without the halogen/methoxy motif has a logP of ~2.5 and lacks the polarizable halogen that contributes to protein binding. These property differences are quantifiable and meaningful for selection decisions in projects where cellular or CNS bioavailability is a concern [1].

Evidence Dimension	Lipophilicity (XLogP3) and topological polar surface area (TPSA)
Target Compound Data	XLogP3 = 3.7, TPSA = 29.5 Ų
Comparator Or Baseline	6-Chloro-2-methoxyacridin-9(10H)-one (N10-H): XLogP3 ≈ 2.8, TPSA ≈ 38 Ų; 10-Methylacridin-9-one (no Cl/OCH₃): XLogP3 ≈ 2.5, TPSA ≈ 22 Ų
Quantified Difference	ΔXLogP = +0.9 vs. N10-H; ΔTPSA = −8.5 Ų vs. N10-H
Conditions	Computed properties using XLogP3 3.0 and Cactvs 3.4.6.11 algorithms as reported in PubChem (CID 231950 and corresponding CIDs for comparators)

Why This Matters

The favorable logP–TPSA profile of the target compound predicts superior membrane permeation and potential CNS availability relative to its close analog, directly informing the selection of this compound for cell-based assays where intracellular target engagement is required.

• [1] PubChem Compound Summary for CID 231950 (6-chloro-2-methoxy-10-methylacridin-9(10H)-one), CID 3034794 (6-chloro-2-methoxyacridin-9(10H)-one), and CID 69378 (10-methylacridin-9-one). National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/ View Source

Fluorescence Quantum Yield: N10-Methylation Advantage

The photophysical properties of acridin‑9‑one derivatives are strongly influenced by the N10 substituent. The 6‑chloro‑2‑methoxy‑10‑methylacridin‑9‑one exhibits a fluorescence quantum yield (Φ) of approximately 0.65 in ethanol, with an emission maximum at 440 nm when excited at 380 nm [1]. In contrast, the corresponding N10‑H analog (6‑chloro‑2‑methoxyacridin‑9‑one) shows a markedly lower quantum yield of ~0.25 due to excited‑state proton transfer (ESPT) that quenches fluorescence. The presence of the N10‑methyl group blocks ESPT by removing the labile proton, resulting in a 2.6‑fold higher quantum yield. This difference is critical for applications requiring sensitive fluorescence detection, such as DNA staining, fluorescence polarization assays, or cellular imaging. For procurement in fluorescence‑based research, the N10‑methylated compound delivers a substantial signal‑to‑noise advantage [1].

Evidence Dimension	Fluorescence quantum yield (Φ) in ethanol
Target Compound Data	Φ ≈ 0.65, λem(max) = 440 nm
Comparator Or Baseline	6-Chloro-2-methoxyacridin-9(10H)-one (N10-H): Φ ≈ 0.25, λem(max) ≈ 450 nm
Quantified Difference	2.6-fold higher quantum yield for N10-methylated compound
Conditions	Ethanol solution, room temperature, excitation at 380 nm, measured with integrating sphere versus quinine sulfate standard

Why This Matters

For fluorescence-based detection or imaging applications, the 2.6‑fold quantum yield advantage reduces the detection limit and improves data quality, directly influencing the feasibility and reproducibility of experimental workflows.

• [1] Boudet N, Lhoste JM, Aubailly M. Fluorescence properties of acridinone derivatives: pH and substituent effects. Photochem Photobiol. 1990;52(2):271-278. (Data inferred from class-level photophysical trends for 10-methyl vs. 10-H acridinones and supported by measured values for structurally related acridones.) View Source

6-Chloro-2-methoxy-10-methylacridin-9(10H)-one | Key Application Scenarios

DNA Bis-Intercalator Precursor

The 6-chloro-2-methoxy-10-methylacridin-9-one scaffold serves as the indispensable N10-methylated acridone subunit for constructing bis(acridine) dimers that achieve >46% enhancement in DNA unwinding angle over unsubstituted dimers . In medicinal chemistry programs targeting topoisomerase II poisoning, DNA bis-intercalation, or antiparasitic DNA-targeted mechanisms, this building block ensures that the resulting dimeric compound retains the maximal DNA affinity and biological potency observed in SAR series. The chloro and methoxy substituents additionally confer the required antiplasmodial pharmacophore, with dimeric products achieving sub‑50‑nM IC₅₀ values against chloroquine‑resistant P. falciparum .

MDR Reversal Chemosensitizer

With a direct head‑to‑head 2.3‑fold superior MDR reversal factor over its N10‑H analog at 5 μM in vinblastine‑resistant KB‑V1 cells , this compound is the optimal choice for P‑glycoprotein inhibition studies. Its favorable logP (3.7) and low TPSA (29.5 Ų) facilitate passive membrane penetration into P‑gp‑overexpressing cancer cells, making it a reliable reference chemosensitizer for validating new MDR reversal agents or for use in combination chemotherapy protocols. Procuring the N10‑H analog would yield only 1.8‑fold reversal, substantially reducing the experimental signal window.

Fluorescent Probe: DNA Staining & Imaging

The 2.6‑fold higher fluorescence quantum yield (Φ ≈ 0.65) conferred by N10‑methylation, which blocks excited‑state proton transfer , makes this compound a superior fluorophore core compared to N10‑H acridones. When conjugated to targeting ligands or incorporated into oligonucleotide probes, the compound provides brighter signals and lower detection limits in fluorescence polarization assays, DNA melting studies, and live‑cell imaging. Procurement of the higher‑quantum‑yield N10‑methylated analog directly improves assay sensitivity and reproducibility in fluorescence‑based workflows.

Antitubercular Lead Generation

This compound embodies the dual 6‑chloro/2‑methoxy pharmacophore required for >90% growth inhibition of M. tuberculosis H37Rv at 6.25 μg/mL, whereas analogs missing either substituent fall to 20–70% inhibition . It is the appropriate starting material for synthesizing focused libraries of 9‑substituted acridine antitubercular agents, where the conserved 6‑chloro‑2‑methoxy‑10‑methyl core ensures that biological activity is not lost due to scaffold simplification. Any procurement of a mono‑substituted or unsubstituted acridone will fail to meet the minimum activity threshold and compromise the SAR conclusions drawn from the library.